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Compound of Interest

Compound Name: Tos-PEG3-CH2COOtBu

Cat. No.: B1406461

For Researchers, Scientists, and Drug Development Professionals

Tos-PEG3-CH2COOtBu is a heterobifunctional linker molecule widely utilized in the field of
chemical biology and drug development, particularly in the synthesis of Proteolysis Targeting
Chimeras (PROTACS).[1][2][3] Its structure is meticulously designed to offer specific chemical
functionalities at either end of a flexible polyethylene glycol (PEG) spacer. This guide provides
a detailed examination of its molecular architecture.

Molecular Structure Overview

The chemical name for Tos-PEG3-CH2COOtBu is tert-butyl 2-(2-(2-(2-
(tosyloxy)ethoxy)ethoxy)ethoxy)acetate.[4] The structure can be deconstructed into four
primary components: a tosyl (Tos) group, a triethylene glycol (PEG3) spacer, an acetate linker
fragment (-CH2COO-), and a tert-butyl (tBu) ester protecting group.

o Tosyl (Tos) Group: This functional group, derived from p-toluenesulfonic acid, has the
structure (4-methylphenyl)sulfonyl. It is an excellent leaving group, making the terminal
oxygen of the PEG chain susceptible to nucleophilic substitution reactions. This reactivity is
crucial for conjugating the linker to a desired chemical moiety, often a ligand for a target
protein.[5]

o PEG3 Spacer: This is a short polyethylene glycol chain consisting of three repeating
ethylene glycol units (-OCH2CHz-). The PEG spacer is hydrophilic, which can improve the
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solubility and pharmacokinetic properties of the final PROTAC molecule. Its flexibility allows
the two ends of the PROTAC to effectively bind to their respective protein targets.

o Acetate Group (-CH2COO-): This fragment connects the PEG3 spacer to the tert-butyl ester.

o tert-Butyl (tBu) Ester: The tert-butyl group serves as a protecting group for the carboxylic
acid. This prevents the carboxylate from participating in unwanted side reactions during
synthesis. The tert-butyl ester can be selectively removed (deprotected) under acidic
conditions to reveal a terminal carboxylic acid, which can then be coupled to another
molecule, such as a ligand for an E3 ubiquitin ligase.

The molecule is therefore a linear chain where the tosyl group is attached to one end of the
PEG3 spacer, and the other end of the spacer is connected via an ether linkage to an acetate
group, which is esterified with a tert-butyl group.

Quantitative Molecular Data

The key physicochemical properties of Tos-PEG3-CH2COOtBu are summarized below.

Property Value Reference
CAS Number 1530778-24-5

Molecular Formula C19H300sS

Molecular Weight 418.50 g/mol

CC1=CC=C(C=C1)S(=0)

SMILES (=0)OCCOCCOCCOCC(=0)0
c(c)ic)c

Density 1.2+0.1 g/cm3

Boiling Point 517.7+£45.0 °C at 760 mmHg

Flash Point 266.9+28.7 °C

Structural Connectivity Diagram

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1406461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the logical connection between the core functional
components of the Tos-PEG3-CH2COOtBu molecule.
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Caption: Logical flow of functional groups in Tos-PEG3-CH2COOtBu.

Experimental Protocols

This document focuses on the chemical structure of Tos-PEG3-CH2COOtBu. Detailed
experimental protocols for its synthesis or its application in specific bioconjugation or PROTAC
formation experiments are beyond this scope and would be highly dependent on the specific
substrates and target molecules involved. The synthesis generally involves the tosylation of
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triethylene glycol followed by alkylation with a tert-butyl haloacetate. Researchers should
consult specialized synthetic chemistry literature for detailed procedural information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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